Cas no 102388-00-1 (1-(Chloromethyl)-3-nitro-1H-pyrazole)

1-(Chloromethyl)-3-nitro-1H-pyrazole structure
102388-00-1 structure
Product Name:1-(Chloromethyl)-3-nitro-1H-pyrazole
CAS No:102388-00-1
MF:C4H4ClN3O2
MW:161.546459197998
MDL:MFCD04968625
CID:125048
PubChem ID:3250991
Update Time:2025-04-18

1-(Chloromethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,1-(chloromethyl)-3-nitro-
    • 1H-Pyrazole,1-(chloromethyl)-3-nitro-(9CI)
    • 1-(Chloromethyl)-3-nitro-1H-pyrazole
    • 1-(chloromethyl)-3-nitropyrazole
    • 1-(chloromethyl)-3-nitro-pyrazole
    • SCHEMBL16013353
    • 102388-00-1
    • DTXSID70390647
    • FT-0683613
    • LS-03932
    • 1-Chloromethyl-3-nitro-1H-pyrazole
    • 1H-Pyrazole, 1-(chloromethyl)-3-nitro-
    • AKOS000307112
    • EN300-229204
    • MFCD04968625
    • CS-0207264
    • ALBB-012571
    • STK349417
    • MDL: MFCD04968625
    • Inchi: 1S/C4H4ClN3O2/c5-3-7-2-1-4(6-7)8(9)10/h1-2H,3H2
    • InChI Key: IAHWBFFRJXENRJ-UHFFFAOYSA-N
    • SMILES: ClCN1C=CC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 160.99932
  • Monoisotopic Mass: 160.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
  • LogP: 1.51080

1-(Chloromethyl)-3-nitro-1H-pyrazole Security Information

  • HazardClass:IRRITANT

1-(Chloromethyl)-3-nitro-1H-pyrazole Pricemore >>

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